Cas no 1326857-01-5 (1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326857-01-5
• MF: C₁₅H₁₃FN₄O₂
• MW: 300.287726163864
• CID: 5345346
• Update Time: 2025-06-14

1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-N-(furan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• STL127826
• 1-[(4-fluorophenyl)methyl]-N-(furan-2-ylmethyl)triazole-4-carboxamide
• 1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H13FN4O2/c16-12-5-3-11(4-6-12)9-20-10-14(18-19-20)15(21)17-8-13-2-1-7-22-13/h1-7,10H,8-9H2,(H,17,21)
• InChI Key： BGBOBTBHIAQISL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C(NCC2=CC=CO2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• XLogP3: 1.6
• Topological Polar Surface Area: 73

Additional information on 1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Research Briefing on 1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS: 1326857-01-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS: 1326857-01-5) as a promising scaffold for drug development. This compound, characterized by its unique triazole-carboxamide core, has garnered attention due to its versatile pharmacological properties and potential applications in targeting various disease pathways. The following briefing synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide has been optimized through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely employed click chemistry approach. Recent studies have demonstrated improved yields and purity by modifying reaction conditions, such as solvent choice and catalyst loading. The structural integrity of the compound has been confirmed via NMR spectroscopy and high-resolution mass spectrometry, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits selective inhibition of protein kinases involved in inflammatory and oncogenic signaling pathways. In vitro assays using human cancer cell lines have shown significant antiproliferative activity, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the fluorophenyl and furanmethyl substituents play a critical role in binding to the ATP pocket of target kinases, thereby disrupting their enzymatic activity.

Further investigations into its pharmacokinetic profile indicate moderate bioavailability and metabolic stability, with preliminary in vivo studies demonstrating tolerable toxicity profiles in rodent models. These findings position 1-[(4-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide as a viable candidate for lead optimization in the development of novel kinase inhibitors.

In conclusion, the compound's synthetic accessibility, targeted mechanism, and promising preclinical data underscore its potential as a therapeutic agent. Future research should focus on structure-activity relationship (SAR) studies to enhance potency and selectivity, as well as comprehensive toxicological assessments to advance its translational potential.